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Compound of Interest

Compound Name: 2-Acetylthiophene

Cat. No.: B1664040

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a thorough overview of the commercial landscape for 2-
Acetylthiophene (CAS No. 88-15-3), a key intermediate in the pharmaceutical and flavor
industries. This document details global suppliers, technical specifications, pricing structures,
and common synthesis protocols to assist researchers and developers in sourcing and utilizing
this versatile compound.

Introduction to 2-Acetylthiophene

2-Acetylthiophene, also known as methyl 2-thienyl ketone, is an organosulfur compound with
the chemical formula CeHsOS.[1] It presents as a colorless to light yellow or brown liquid and is
recognized for its nutty, sulfurous aroma with popcorn-like notes.[2][3] This compound is a
critical building block in the synthesis of a variety of active pharmaceutical ingredients (APIs),
including Tiamonium lodide, Suprofan, Stepronin, and Tenonitrozole.[4][5] Its properties also
make it valuable in the formulation of flavors and fragrances.

Commercial Suppliers and Global Availability

2-Acetylthiophene is readily available from a wide range of chemical suppliers, from large
multinational corporations to specialized regional manufacturers. These suppliers cater to
different scales of demand, from laboratory research quantities to industrial bulk orders.

Major Global Laboratory-Scale Suppliers:
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These suppliers are ideal for research and development purposes, offering high-purity grades
in convenient pack sizes.

Supplier Purity Available Pack Sizes
Sigma-Aldrich (Merck) >98% 25g, 100g, 5009
Thermo Fisher Scientific 98%, 99% 100g, 500g

TCI America >98.0% (GC) 25g, 100g, 5009

Santa Cruz Biotechnology >98% Inquire for pack sizes
Matrix Scientific >98% (GC) 100g, 500g

Key Bulk and Industrial-Scale Suppliers:

For pilot-scale and commercial manufacturing, a number of companies in Asia, particularly in
India and China, are prominent producers and distributors of 2-Acetylthiophene.
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Supplier Country Purity Notes
) Leading producer in
Leache Chem Ltd. China Producer ]
China.
Focus on custom
Sarex Overseas India Bulk Producer synthesis and contract
manufacturing.
High-quality
ChemicalBull India Manufacturer production at a
modern facility.
] ) ] ISO certified
CDH Fine Chemical India Manufacturer
manufacturer.
Offers various grades
Otto Chemie Pvt. Ltd. India Manufacturer for different
applications.
) Supplies to a global
COLORKEM China Manufacturer
market.
Supplier of
ATOMPHARMA India Manufacturer pharmaceutical
intermediates.
Tianjin Yuansu . ) . .
China Supplier Offers 99% min purity.

Chemical

Below is a diagram illustrating the general landscape of 2-Acetylthiophene suppliers.
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Supplier landscape for 2-Acetylthiophene.

Technical Specifications and Data

Consistency in the quality of starting materials is paramount in research and drug development.
The following table summarizes the typical specifications for commercially available 2-
Acetylthiophene.
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Parameter Specification Source
CAS Number 88-15-3
Molecular Formula CeHeOS
Molecular Weight 126.18 g/mol
Appearance C.:olc')rless to light yellow/brown
liquid
Purity (Assay by GC) >98.0%
Melting Point 10-11 °C
Boiling Point 214 °C
Density 1.168 g/mL at 25 °C

Refractive Index

1.5640 to 1.5660 (20°C, 589

nm)

Solubility

Insoluble in water; Soluble in

chloroform, hexanes.

For detailed impurity profiles and specific batch data, it is always recommended to request a

Certificate of Analysis (CoA) from the supplier. Many major suppliers provide access to CoAs

on their websites.

Pricing and Commercial Tiers

The price of 2-Acetylthiophene is subject to market fluctuations, order volume, and purity

grade. The following table provides an estimated price range based on currently available data.
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Quantity Price Range (USD) Notes

Laboratory scale, high-purit
25¢g - 100g $18 - $65 Y gprty

grades.

For larger lab experiments and
500g $90 - $140 _ .

pilot studies.

Industrial grade, prices are
Bulk (per kg) ~$11 - $15

highly variable.

The general workflow for procuring 2-Acetylthiophene is outlined in the diagram below.
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General procurement workflow for 2-Acetylthiophene.
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Experimental Protocols: Synthesis of 2-
Acetylthiophene

The most common method for the industrial synthesis of 2-Acetylthiophene is the Friedel-
Crafts acylation of thiophene. Below are representative protocols for both traditional and
greener synthesis approaches.

Traditional Friedel-Crafts Acylation using a Lewis Acid
Catalyst

This method typically employs a Lewis acid like aluminum chloride (AICIz) or stannic chloride
(SnCla).

Materials:

Thiophene

e Acetyl chloride or Acetic anhydride

e Anhydrous aluminum chloride (AICI3)

e Dichloromethane (CH2zCl2) (solvent)

e Hydrochloric acid (aqueous solution)

o Saturated agueous sodium bicarbonate

e Anhydrous magnesium sulfate

Round-bottom flask, dropping funnel, condenser, magnetic stirrer, ice bath.
Procedure:

e In a clean, dry round-bottom flask equipped with a magnetic stirrer and a dropping funnel,
dissolve thiophene in anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen).

e Cool the mixture in an ice bath to 0-5 °C.
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Slowly add anhydrous aluminum chloride to the stirred solution.

Add acetyl chloride dropwise from the dropping funnel, maintaining the temperature below
10 °C.

After the addition is complete, allow the reaction mixture to stir at room temperature for 2-3
hours.

Quench the reaction by carefully pouring the mixture into a beaker containing crushed ice
and concentrated hydrochloric acid.

Separate the organic layer. Wash the organic layer sequentially with water, saturated sodium
bicarbonate solution, and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent
under reduced pressure.

The crude product can be purified by vacuum distillation to yield 2-Acetylthiophene.

Greener Synthesis using a Solid Acid Catalyst

Recent advancements have focused on more environmentally friendly methods using reusable

solid acid catalysts like zeolites.

Materials:

Thiophene

Acetic anhydride

Hp zeolite catalyst

Round-bottom flask, condenser, thermometer, magnetic stirrer, heating mantle.

Procedure:

In a 50 mL round-bottom flask, combine 8.4 g (0.1 mol) of thiophene and 30.6 g (0.3 mol) of
acetic anhydride.
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e Add 1.17 g of fresh Hp3 zeolite catalyst to the mixture.
e Heat the reaction mixture to 60 °C using a water bath and stir vigorously.

» Monitor the reaction progress using Gas Chromatography (GC). A near-complete conversion
of thiophene is expected within 2-4 hours.

 After the reaction is complete, cool the mixture to room temperature.
e The solid catalyst can be recovered by filtration for regeneration and reuse.

e The liquid product is then purified by distillation to obtain 2-Acetylthiophene with a high
yield (typically >98%).

The chemical transformation is depicted in the following reaction diagram.
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Friedel-Crafts acylation of thiophene.

Conclusion

2-Acetylthiophene is a readily available and commercially significant chemical intermediate
with a well-established supply chain. For research and development, numerous global
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suppliers offer high-purity grades in small quantities. For larger-scale and manufacturing
purposes, a competitive market exists, particularly among producers in India and China. When
sourcing this material, it is crucial to obtain and verify technical specifications through a
Certificate of Analysis to ensure consistency and quality for its intended application in
pharmaceutical synthesis or other high-purity uses. The development of greener synthesis
protocols offers a promising avenue for more sustainable industrial production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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